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Classification and Mechanisms of Action

The table below summarizes the two main classes of enviroxime-like compounds, their specific targets, and

representatives.

Compound
Class

Primary Molecular
Target

Representative
Compounds

Proposed Antiviral Mechanism

Major
Enviroxime-
like
Compounds

Phosphatidylinositol 4-
Kinase III Beta

(PI4KB) [1]

Enviroxime, PIK93,
GW5074, T-00127-

HEV1 [1] [2]

Inhibits PI4KB activity, depleting
phosphatidylinositol 4-phosphate

(PI4P) at viral replication
organelles, disrupting the

formation of the viral replication
complex [1].

Minor
Enviroxime-
like
Compounds

Oxysterol-Binding
Protein (OSBP)

Family I [2]

AN-12-H5, T-00127-
HEV2, 25-

Hydroxycholesterol
(25-HC) [2]

Targets OSBP function,
suppressing PI4P accumulation

at the Golgi apparatus and
downregulating genes in the

SREBP/SCAP cholesterol
regulatory pathway [2].

A common feature of all enviroxime-like compounds is that poliovirus and other enteroviruses can develop

resistance through mutations in the viral 3A protein, most notably the Ala70Thr substitution [3] [1] [2]. This
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suggests that the viral 3A protein is intricately linked to the host pathways targeted by these drugs.

The following diagram illustrates the coordinated mechanism by which major and minor enviroxime-like

compounds disrupt the PI4P/cholesterol lipid shuttle at the Golgi apparatus, a site critical for the replication

of many picornaviruses.
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Figure 1: Mechanism of action for enviroxime-like compounds. Major compounds inhibit PI4KB to reduce

PI4P production, while minor compounds inhibit OSBP to disrupt PI4P/Cholesterol exchange, collectively

preventing VRC formation.

Key Experimental Methods

Research on enviroxime-like compounds relies on several key methodologies to identify leads, confirm their

mechanism, and assess viral resistance.
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Table of Key Experimental Assays

Assay Type Purpose Typical Methodology

Cell-Based Antiviral
Assay

To quantify the

compound's ability to
inhibit viral replication in

cultured cells.

Infect cells (e.g., RD, HEK293) with virus (e.g.,

poliovirus replicon encoding luciferase). Treat
with compound and measure viral

RNA/replication via luciferase activity or plaque
assay [1] [2].

Resistance Mutation
Mapping

To identify the viral target
and understand

resistance mechanisms.

Generate and sequence drug-resistant viral
mutants. Confirm causality via site-directed

mutagenesis of an infectious cDNA clone [3]
[1].

In Vitro Lipid Kinase
Assay

To determine if a
compound directly inhibits

PI4KB kinase activity.

Incubate recombinant PI4KB with its substrate
(PI) and ATP in the presence of the compound.

Measure the production of PI4P [1].

siRNA Sensitization
Assay

To identify host factors

(like OSBP) required for
the compound's activity.

Transfert cells with siRNAs targeting candidate

host factors (e.g., PI4KB, OSBP). Infect with
virus and assess if siRNA knockdown increases

compound sensitivity [2].

Immunofluorescence
& Imaging

To visualize the

compound's effect on
subcellular localization

and lipid distribution.

Treat infected or uninfected cells with the

compound, then stain for PI4P, OSBP, or viral
proteins. Analyze localization via confocal

microscopy [2].

The workflow for identifying and characterizing a novel enviroxime-like compound typically integrates

these assays, as shown below.
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Figure 2: A workflow for characterizing novel enviroxime-like compounds, from initial screening to target

identification.

Representative Compounds and Research Findings

The following table details specific compounds and key research findings.
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Compound Name Category Key Findings and Properties

Enviroxime Major The prototype compound; inhibits plus-strand RNA synthesis.
Resistance maps to poliovirus 3A protein (Ala70Thr) [3].

GW5074 Major Originally identified as a kinase inhibitor; a broad-specificity PI4KB
inhibitor with anti-enterovirus activity [1].

T-00127-HEV1 Major Identified via HTS; a specific PI4KB inhibitor that does not inhibit
Hepatitis C Virus (HCV) [1].

AN-12-H5 Minor A bifunctional compound; targets EV71 replication and an early
infection stage. It inhibits HCV replication but not via PI4KB [1] [2].

25-
Hydroxycholesterol

Minor An endogenous OSBP ligand; phenocopies the antiviral activity of
minor enviroxime-like compounds [2].

Current Research and Future Directions

Research continues to explore the potential of targeting the host PI4KB/OSBP pathway.

Broad-Spectrum Potential: The conservation of these lipid pathways among picornaviruses makes
them attractive for developing antivirals with a high genetic barrier to resistance [4].

Therapeutic Optimization: Studies are ongoing to improve the pharmacological properties of these
compounds, such as developing vinylacetylene analogs of enviroxime with demonstrated oral

bioavailability and efficacy in a Coxsackievirus A21 mouse model [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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